Cas no 2362-79-0 (Benzenamine,N-[(4-chlorophenyl)methylene]-)

• Product Name: Benzenamine,N-[(4-chlorophenyl)methylene]-
• CAS No: 2362-79-0
• MF: C₁₃H₁₀ClN
• MW: 215.678202152252
• CID: 266565
• PubChem ID: 238776
• Update Time: 2025-08-05

Benzenamine,N-[(4-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-[(4-chlorophenyl)methylene]-
• 1-(4-chlorophenyl)-N-phenylmethanimine
• (4-chlorobenzylidene)phenylamine
• 1-(4-chlorophenyl)-N-phenyl-methanimine
• N-(4-chlorobenzylidene)aniline
• N-(4-chloro-benzylidene)-aniline
• N-[(4-chlorophenyl)methylene]benzenamine
• N-[(p-chlorophenyl)methylene]benzenamine
• p-chlorobenzylideneaniline
• Benzenamine, N-[(4-chlorophenyl)methylene]-, [N(E)]-
• p-chlorobenzylidene-phenyl-amine
• N-[(4-Chlorophenyl)methylidene]aniline
• (E)-N-(4-Chlorobenzylidene)aniline
• (E)-1-(4-chlorophenyl)-N-phenyl-methanimine
• BS-42750
• NSC-43310
• SB78695
• N-p-chlorobenzylideneaniline
• starbld0019391
• 4-chlorobenzalaniline
• SCHEMBL442612
• 1613-95-2
• (E)-1-(4-CHLOROPHENYL)-N-PHENYLMETHANIMINE
• AKOS000343936
• NSC43310
• MFCD00018761
• SY323148
• D79438
• 2362-79-0
• p-Chlorbenzyliden-anilin
• DTXSID601306312

• Inchi： 1S/C13H10ClN/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-10H/b15-10+
• InChI Key： CFBVFBIZXQEQHX-XNTDXEJSSA-N
• SMILES： ClC1C=CC(/C=N/C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 215.0503
• Monoisotopic Mass: 215.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 327°Cat760mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.567
• PSA: 12.36
• LogP: 4.09060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzenamine,N-[(4-chlorophenyl)methylene]-

Benzenamine, N-[(4-chlorophenyl)methylene] (CAS No. 2362-79-0)

Benzenamine, N-[(4-chlorophenyl)methylene], also known by its CAS number 2362-79-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of aniline, with a substituent at the nitrogen atom that introduces a methylene group attached to a 4-chlorophenyl ring. The structure of this compound is characterized by its aromatic amine functionality, which plays a crucial role in its chemical reactivity and potential applications.

The synthesis of Benzenamine, N-[(4-chlorophenyl)methylene] typically involves the reaction of aniline with an appropriate aldehyde or ketone under specific conditions. This type of reaction is well-documented in organic chemistry and often employs methods such as the Schollkopf modification or other condensation techniques to achieve the desired product. The presence of the chlorine substituent on the phenyl ring adds complexity to the synthesis process, as it can influence the reactivity and selectivity of intermediate steps.

Recent studies have highlighted the potential of Benzenamine, N-[(4-chlorophenyl)methylene] in various applications. For instance, researchers have explored its use in the development of novel materials for optoelectronic devices. The compound's aromatic system and nitrogen functionality make it a promising candidate for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Additionally, its ability to form stable charge transfer complexes has been investigated for use in sensors and molecular electronics.

In terms of physical properties, Benzenamine, N-[(4-chlorophenyl)methylene] exhibits a melting point that is typical for compounds with similar molecular weights and functional groups. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, which is indicative of its potential for use in light-harvesting applications.

The chemical stability of Benzenamine, N-[(4-chlorophenyl)methylene] has been studied under different conditions. It has been found to be stable under ambient conditions but can undergo degradation when exposed to strong oxidizing agents or under harsh acidic or basic conditions. These findings are important for its safe handling and storage in research and industrial settings.

In conclusion, Benzenamine, N-[(4-chlorophenyl)methylene] (CAS No. 2362-79-0) is a versatile compound with a wide range of potential applications in materials science and organic electronics. Its unique chemical structure and properties make it a valuable tool for researchers exploring new materials for energy-related technologies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.